Cas no 1247181-09-4 (3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1247181-09-4
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 5983439
• PubChem ID: 62395297
• Update Time: 2025-10-20

3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1247181-09-4
• 3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid
• AKOS011682586
• EN300-1849856
• 3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C11H14O5/c1-15-9-5-3-4-7(11(9)16-2)8(12)6-10(13)14/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： WWZQSXWYAMVFKE-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Additional information on 3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid

Introduction to 3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 1247181-09-4)

3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid, identified by the chemical abstracts service number CAS No. 1247181-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a 2,3-dimethoxyphenyl moiety linked to a hydroxypropanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic functional groups makes it a versatile scaffold for further chemical modifications and biological investigations.

The 2,3-dimethoxyphenyl group is a key structural feature that contributes to the compound's unique electronic and steric properties. This aromatic ring system is known to exhibit a range of interactions with biological targets, including enzymes and receptors, which has prompted extensive exploration in drug discovery. The dimethoxy substituents at the 2 and 3 positions enhance the lipophilicity of the molecule while also influencing its metabolic stability, making it an attractive candidate for further development.

On the other hand, the hydroxypropanoic acid moiety introduces a polar functional group that can participate in hydrogen bonding interactions. This feature is particularly important in medicinal chemistry, as hydrogen bonding plays a crucial role in the binding affinity of drug molecules to their targets. The combination of these two distinct structural elements makes 3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid a promising candidate for various therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like CAS No. 1247181-09-4. Molecular docking studies have shown that this compound can interact with several protein targets, including those involved in inflammatory pathways and metabolic disorders. These findings have opened up new avenues for research into potential therapeutic uses.

In addition to its structural significance, 3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid has been investigated for its potential role in modulating enzymatic activity. Specifically, studies have suggested that this compound may inhibit certain enzymes involved in inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases where inflammation and oxidative damage play major roles.

The synthesis of CAS No. 1247181-09-4 has been optimized to ensure high yield and purity, making it accessible for further biological testing. Advances in synthetic methodologies have allowed for the efficient preparation of complex molecules like this one, enabling researchers to explore their full potential more rapidly.

One of the most exciting areas of research involving 3-(2,3-dimethoxyphenyl)-3-hydroxypropanoic acid is its potential as a precursor for more complex drug candidates. By leveraging its unique structural features, chemists can design derivatives with enhanced biological activity or improved pharmacokinetic properties. This approach has already led to several promising compounds that are being evaluated in preclinical studies.

The pharmacological profile of CAS No. 1247181-09-4 is still being fully elucidated, but initial studies suggest that it may have applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The ability of this compound to interact with multiple biological targets makes it a valuable tool for understanding disease mechanisms and developing new treatments.

Future research will likely focus on exploring the synthetic diversity of derivatives based on the 2,3-dimethoxyphenyl- hydroxypropanoic acid scaffold. By modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired effects while minimizing side effects. This iterative process is essential for developing safe and effective drugs.

The growing interest in natural product-inspired scaffolds has also influenced the study of compounds like CAS No. 1247181-09-4. Many natural products contain similar structural motifs that have been successfully exploited for drug development. By studying these compounds, scientists can gain insights into how to design molecules with improved biological activity.

In conclusion,CAS No. 1247181-09-4 (also known as *3-(2,3-Dimethoxyphenyl)-3-hydroxypropanoic acid*) represents an exciting opportunity for further research and development in pharmaceutical chemistry.* Its unique structural features make it a versatile scaffold for designing new drugs targeting various diseases.* As our understanding of its biology grows,* so too will its potential applications.* The continued exploration of this compound promises to yield valuable insights into disease mechanisms*and lead to novel therapeutic strategies.*























)*